Cas no 25906-68-7 (1,4-Benzenedicarboxylic acid, 2-[(phenylmethyl)thio]-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-[(phenylmethyl)thio]-
• CAS No: 25906-68-7
• MF: C₁₅H₁₂O₄S
• MW: 288.318383216858
• CID: 1427856
• PubChem ID: 12443638
• Update Time: 2025-04-20

1,4-Benzenedicarboxylic acid, 2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-[(phenylmethyl)thio]-
• SCHEMBL11567962
• 25906-68-7
• DTXSID401222043
• YMDCGVVDZQFCPH-UHFFFAOYSA-N
• 2-[(Phenylmethyl)thio]-1,4-benzenedicarboxylic acid
• (benzylthio)-terephthalic acid

• Inchi： 1S/C15H12O4S/c16-14(17)11-6-7-12(15(18)19)13(8-11)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： YMDCGVVDZQFCPH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 288.04566
• Monoisotopic Mass: 288.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 74.6